N-[4-(diethylsulfamoyl)phenyl]oxolane-2-carboxamide

• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-(diethylsulfamoyl)phenyl]oxolane-2-carboxamide
• InChI: InChI=1S/C15H22N2O4S/c1-3-17(4-2)22(19,20)13-9-7-12(8-10-13)16-15(18)14-6-5-11-21-14/h7-10,14H,3-6,11H2,1-2H3,(H,16,18)
• InChI Key: QNQWJPKMSWKPGP-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CCCO2

Description

N-[4-(diethylsulfamoyl)phenyl]oxolane-2-carboxamide, commonly known as DPC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamide derivatives and is widely used as a research tool in biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

DPC works by inhibiting the activity of proteases, which are enzymes that break down proteins into smaller peptides. It specifically targets cysteine proteases, which play a crucial role in various cellular processes, including apoptosis, autophagy, and immune response.
Biochemical and Physiological Effects
DPC has been shown to have a wide range of biochemical and physiological effects. In addition to its role as a protease inhibitor, it has been found to modulate the activity of various ion channels and transporters, including the Na+/K+ ATPase and the K+ channels. It has also been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

DPC has several advantages as a research tool. It is stable, soluble in water and organic solvents, and can be easily synthesized in large quantities. However, it also has some limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several potential future directions for research involving DPC. One area of interest is the development of DPC-based drugs for the treatment of various diseases, including cancer and inflammation. Another area of interest is the use of DPC as a tool to study the role of proteases in various cellular processes and to identify new targets for drug development. Finally, there is potential for the development of new synthetic methods for DPC and related compounds.

Synthesis Methods

The synthesis of DPC involves a multi-step process that starts with the reaction of 4-nitrophenylacetic acid with diethylamine to produce the corresponding amide. The amide is then reacted with oxalyl chloride to form the corresponding acid chloride, which is subsequently reacted with 2-methyl-2-oxazoline to yield DPC.

Scientific Research Applications

DPC has been extensively used in scientific research as a tool to study various biochemical and physiological processes. One of its primary applications is in the field of proteomics, where it is used as a protease inhibitor to prevent protein degradation during sample preparation and analysis.